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Compound of Interest

Compound Name: 1,3-Dioxan-2-one

Cat. No.: B034567

Essential Safety and Handling Guide for 1,3-
Dioxan-2-one

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Dioxan-2-one (also known as trimethylene carbonate) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and
maintaining a secure research environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)

1,3-Dioxan-2-one is a compound that requires careful handling due to its potential health
hazards. It is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and
may cause respiratory irritation.[1] Therefore, a comprehensive approach to personal protection
is mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Chemical safety goggles or
glasses with side shields.[2][3]

[4]

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact which

can cause irritation.[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize the risk of

accidental skin exposure.[2][3]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA approved
respirator is recommended if

dust or vapors are generated.

[2](3]

To prevent respiratory tract

irritation.[1]

Il. Operational Plan for Safe Handling

A systematic approach to handling 1,3-Dioxan-2-one is crucial to minimize exposure and

ensure safety.

Step-by-Step Handling Procedure:

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[3][5]

o Verify that a safety shower and eyewash station are readily accessible.[2][3]

o Assemble all necessary PPE and ensure it is in good condition.

e Handling the Compound:

o Avoid all personal contact, including inhalation of dust or vapors.[1]

o When handling, do not eat, drink, or smoke.[1]
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o Keep the container tightly sealed when not in use.[3][5]

o Avoid generating dust.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area.[3][5]
o Keep away from incompatible materials, such as oxidizing agents.
o Store in original, clearly labeled containers.
 In Case of a Spill:
o Evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o For dry spills, carefully sweep or vacuum up the material and place it in a sealed container
for disposal. Avoid creating dust.[1]

o For wet spills, absorb with an inert material and place in a sealed container for disposal.[1]
o Wash the spill area thoroughly with water.[1]

lll. First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[2]

Immediately flush skin with plenty of water.
) Remove contaminated clothing. Wash with soap
Skin Contact , D
and water. Seek medical attention if irritation

persists.[2]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ]
is difficult, give oxygen. Seek medical attention.
[2]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[2]

IV. Disposal Plan

Proper disposal of 1,3-Dioxan-2-one and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:
e Waste Collection:

o Collect waste 1,3-Dioxan-2-one and any contaminated materials (e.g., gloves, absorbent
pads) in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal Method:

o Dispose of the waste through an authorized hazardous or special waste collection point.[1]
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o Alternatively, the material can be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.

o Do not dispose of down the drain or in regular trash.

o Container Disposal:

o Empty containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning if possible.

o If recycling is not an option, puncture the container to prevent reuse and dispose of it in a

sanitary landfill, in accordance with local regulations.

V. Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Dioxan-2-one.

Parameter Value Reference
Molecular Formula C4HeOs3 [6]
Molecular Weight 102.09 g/mol [6]
Appearance White to almost white

crystalline powder

Occupational Exposure Limits
(OELs)

No specific PEL (OSHA) or
TLV (ACGIH) has been
established.

[11(21[7]

V1. Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 1,3-Dioxan-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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